76-25-5

Triamcinolone acetonide

In Stock

• CAS RN:
• 76-25-5

• Formula:
• C24H31FO6

• InChI:
• InChI=1S/C24H31FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/t15?,16?,17-,19+,21-,22-,23-,24+/m0/s1

• InChIKey:
• YNDXUCZADRHECN-JNQJZLCISA-N

• Triamcinolone Acetonide is the acetonide salt form of triamcinolone, a synthetic glucocorticosteroid with immunosuppressive and anti-inflammatory activity. Triamcinolone acetonide binds to specific cytosolic glucocorticoid receptors and subsequently interacts with glucocorticoid receptor response element on DNA and alters gene expression. This results in an induction of the synthesis of certain anti-inflammatory proteins while inhibiting the synthesis of certain inflammatory mediators. Consequently, an overall reduction in chronic inflammation and autoimmune reactions are accomplished.
  Triamcinolone acetonide is a synthetic glucocorticoid that is the 16,17-acetonide of triamcinolone. Used to treat various skin infections. It has a role as an anti-inflammatory drug and an anti-allergic agent. It is an 11beta-hydroxy steroid, a 20-oxo steroid, a 21-hydroxy steroid, a 3-oxo-D...

Lilly 117018

Usually In Stock

• CAS RN:
• 63676-25-5

• Formula:
• C27H25NO4S

• InChI:
• InChI=1S/C27H25NO4S/c29-20-7-3-19(4-8-20)27-25(23-12-9-21(30)17-24(23)33-27)26(31)18-5-10-22(11-6-18)32-16-15-28-13-1-2-14-28/h3-12,17,29-30H,1-2,13-16H2

• InChIKey:
• JLERVPBPJHKRBJ-UHFFFAOYSA-N

• LY 117018 is a member of the class of 1-benzothiophenes that is raloxifene in which the piperidin-1-yl group has been replaced by a pyrrolidin-1-yl group. It has a role as an estrogen receptor antagonist, an estrogen receptor modulator and a bone density conservation agent. It is a member of 1-benzothiophenes, a member of phenols, an aromatic ketone and a N-alkylpyrrolidine.

Formaldehyde, polymer with ethenol

Usually In Stock

• CAS RN:
• 26876-25-5

• Formula:
• C3H6O2

• InChI:
• InChI=1S/C2H4O.CH2O/c1-2-3;1-2/h2-3H,1H2;1H2

• InChIKey:
• HIDUXZXZQUHSBT-UHFFFAOYSA-N

• Formaldehyde, polymer with ethenol, also known as Formaldehyde, polymer with ethenol, is a useful research compound. Its molecular formula is C3H6O2 and its molecular weight is 74.08 g/mol. The purity is usually 95%.

(3-Boc-amino-pyrrolidin-1-YL)-thiophen-2-YL-acetic acid

In Stock

• CAS RN:
• 885276-25-5

• Formula:
• C15H22N2O4S

• InChI:
• InChI=1S/C15H22N2O4S/c1-15(2,3)21-14(20)16-10-6-7-17(9-10)12(13(18)19)11-5-4-8-22-11/h4-5,8,10,12H,6-7,9H2,1-3H3,(H,16,20)(H,18,19)

• InChIKey:
• KMWOJTOWILHWJA-UHFFFAOYSA-N

• (3-Boc-amino-pyrrolidin-1-YL)-thiophen-2-YL-acetic acid is a useful research compound. Its molecular formula is C15H22N2O4S and its molecular weight is 326.4 g/mol. The purity is usually 95%.

2',4'-Dichloro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898776-25-5

• Formula:
• C16H14Cl2O2

• InChI:
• InChI=1S/C16H14Cl2O2/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• IGUQTMCYYSKTHT-UHFFFAOYSA-N

• 2',4'-Dichloro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.

N-(3-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

In Stock

• CAS RN:
• 893976-25-5

• Formula:
• C20H17N3O4S2

• InChI:
• InChI=1S/C20H17N3O4S2/c1-13-12-28-20-21-17(11-23(13)20)14-3-2-4-15(9-14)22-29(24,25)16-5-6-18-19(10-16)27-8-7-26-18/h2-6,9-12,22H,7-8H2,1H3

• InChIKey:
• OHKQKCDTYFVHKU-UHFFFAOYSA-N

• N-(3-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H17N3O4S2 and its molecular weight is 427.5 g/mol. The purity is usually 95%.

[5-[(E)-2-cyano-3-(3,5-dichloroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 380476-25-5

• Formula:
• C28H18Cl2N2O4

• InChI:
• InChI=1S/C28H18Cl2N2O4/c1-35-25-10-9-17(11-19(16-31)27(33)32-22-14-20(29)13-21(30)15-22)12-26(25)36-28(34)24-8-4-6-18-5-2-3-7-23(18)24/h2-15H,1H3,(H,32,33)/b19-11+

• InChIKey:
• SDNUFXLYYIXPTD-UHFFFAOYSA-N

• [5-[(E)-2-cyano-3-(3,5-dichloroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C28H18Cl2N2O4 and its molecular weight is 517.36. The purity is usually 95%.

2-amino-1-(3-fluorophenyl)-N-pentyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• CAS RN:
• 500276-25-5

• Formula:
• C22H22FN5O

• InChI:
• InChI=1S/C22H22FN5O/c1-2-3-6-12-25-22(29)18-19-21(27-17-11-5-4-10-16(17)26-19)28(20(18)24)15-9-7-8-14(23)13-15/h4-5,7-11,13H,2-3,6,12,24H2,1H3,(H,25,29)

• InChIKey:
• BMPILAPUGNPKTO-UHFFFAOYSA-N

• 2-amino-1-(3-fluorophenyl)-N-pentyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C22H22FN5O and its molecular weight is 391.4g/mol. The purity is usually 95%.

(2S,3R,4R)-3,4-Bis(benzyloxy)-2-(iodomethyl)-5-methoxytetrahydrofuran

• CAS RN:
• 869476-25-5

• Formula:
• C20H23IO4

• InChI:
• InChI=1S/C20H23IO4/c1-22-20-19(24-14-16-10-6-3-7-11-16)18(17(12-21)25-20)23-13-15-8-4-2-5-9-15/h2-11,17-20H,12-14H2,1H3/t17-,18+,19-,20?/m1/s1

• InChIKey:
• BTMDXQFGSXFKDC-BMHONFFRSA-N

• (2S,3R,4R)-3,4-Bis(benzyloxy)-2-(iodomethyl)-5-methoxytetrahydrofuran is a useful research compound. Its molecular formula is C20H23IO4 and its molecular weight is 454.3 g/mol. The purity is usually 95%.

3-((2-chloro-6-fluorobenzyl)thio)-1-(3-methylbenzyl)-1H-indole

In Stock

• CAS RN:
• 681276-25-5

• Formula:
• C23H19ClFNS

• InChI:
• InChI=1S/C23H19ClFNS/c1-16-6-4-7-17(12-16)13-26-14-23(18-8-2-3-11-22(18)26)27-15-19-20(24)9-5-10-21(19)25/h2-12,14H,13,15H2,1H3

• InChIKey:
• ZGACRQNMQKIVCC-UHFFFAOYSA-N

• 3-((2-chloro-6-fluorobenzyl)thio)-1-(3-methylbenzyl)-1H-indole is a useful research compound. Its molecular formula is C23H19ClFNS and its molecular weight is 395.92. The purity is usually 95%.

ethyl 5-[(E)-3-amino-2-cyano-3-oxoprop-1-enyl]-4-[(3-chlorophenyl)methyl]-2-methyl-1H-pyrrole-3-carboxylate

In Stock

• CAS RN:
• 851176-25-5

• Formula:
• C19H18ClN3O3

• InChI:
• InChI=1S/C19H18ClN3O3/c1-3-26-19(25)17-11(2)23-16(9-13(10-21)18(22)24)15(17)8-12-5-4-6-14(20)7-12/h4-7,9,23H,3,8H2,1-2H3,(H2,22,24)/b13-9+

• InChIKey:
• AUOGTNRGTMJHRJ-UHFFFAOYSA-N

• Ethyl 5-[(E)-3-amino-2-cyano-3-oxoprop-1-enyl]-4-[(3-chlorophenyl)methyl]-2-methyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.

3-ethyl-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 869076-25-5

• Formula:
• C14H19N3O2S2

• InChI:
• InChI=1S/C14H19N3O2S2/c1-2-17-13(19)12-10(5-8-20-12)15-14(17)21-9-11(18)16-6-3-4-7-16/h2-9H2,1H3

• InChIKey:
• NVFYFYUOBSYXPJ-UHFFFAOYSA-N

• 3-ethyl-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H19N3O2S2 and its molecular weight is 325.5 g/mol. The purity is usually 95%.

N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyethyl)oxalamide

In Stock

• CAS RN:
• 872976-25-5

• Formula:
• C18H27N3O8S

• InChI:
• InChI=1S/C18H27N3O8S/c1-26-10-7-19-17(22)18(23)20-12-16-21(8-4-9-29-16)30(24,25)13-5-6-14(27-2)15(11-13)28-3/h5-6,11,16H,4,7-10,12H2,1-3H3,(H,19,22)(H,20,23)

• InChIKey:
• DGIICEHQCVOLQL-UHFFFAOYSA-N

• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyethyl)oxalamide is a useful research compound. Its molecular formula is C18H27N3O8S and its molecular weight is 445.49. The purity is usually 95%.

1H-Pyrrolo[2,3-B]pyridine-5-methanamine

In Stock

• CAS RN:
• 267876-25-5

• Formula:
• C8H9N3

• InChI:
• InChI=1S/C8H9N3/c9-4-6-3-7-1-2-10-8(7)11-5-6/h1-3,5H,4,9H2,(H,10,11)

• InChIKey:
• QIPKJJHSPMUFFY-UHFFFAOYSA-N

• 1H-Pyrrolo[2,3-B]pyridine-5-methanamine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.

(2-Methylpropyl)({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride

In Stock

• CAS RN:
• 1158476-25-5

• Formula:
• C14H24ClN

• InChI:
• InChI=1S/C14H23N.ClH/c1-11(2)9-15-10-13-5-7-14(8-6-13)12(3)4;/h5-8,11-12,15H,9-10H2,1-4H3;1H

• InChIKey:
• FPWFIFJLIXGNCW-UHFFFAOYSA-N

• (2-Methylpropyl)({[4-(propan-2-yl)phenyl]methyl})amine hydrochloride is a useful research compound. Its molecular formula is C14H24ClN and its molecular weight is 241.8 g/mol. The purity is usually 95%.

2-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile

Usually In Stock

• CAS RN:
• 2379976-25-5

• Formula:
• C19H21N3O3S

• InChI:
• InChI=1S/C19H21N3O3S/c1-15-6-4-10-19(21-15)25-14-16-7-5-11-22(13-16)26(23,24)18-9-3-2-8-17(18)12-20/h2-4,6,8-10,16H,5,7,11,13-14H2,1H3

• InChIKey:
• NMTIDWSOYMJYOV-UHFFFAOYSA-N

• 2-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylbenzonitrile is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.

2-methyl-3-oxo-2H,3H-imidazo[1,5-a]pyridine-1-carbonitrile

In Stock

• CAS RN:
• 1378676-25-5

• Formula:
• C9H7N3O

• InChI:
• InChI=1S/C9H7N3O/c1-11-8(6-10)7-4-2-3-5-12(7)9(11)13/h2-5H,1H3

• InChIKey:
• ARSJOSIWEICNAN-UHFFFAOYSA-N

• 2-methyl-3-oxo-2H,3H-imidazo[1,5-a]pyridine-1-carbonitrile is a useful research compound. Its molecular formula is C9H7N3O and its molecular weight is 173.17 g/mol. The purity is usually 95%.